Cas no 1388074-40-5 (1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-)

• Product Name: 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-
• CAS No: 1388074-40-5
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 5159992
• Update Time: 2025-06-12

1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-

• Inchi： 1S/C9H7BrN2O3/c1-15-6-3-4(8(13)14)2-5-7(6)12-9(10)11-5/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： MQVVAWXAQKMFAT-UHFFFAOYSA-N
• SMILES： C1(Br)NC2=C(OC)C=C(C(O)=O)C=C2N=1

Additional information on 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-

Recent Advances in the Study of 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- (CAS: 1388074-40-5)

The compound 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- (CAS: 1388074-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-, which make it a promising candidate for targeting specific enzymes and receptors involved in various diseases. The presence of the bromo and methoxy substituents on the benzimidazole core has been shown to enhance its binding affinity and selectivity, particularly in the context of kinase inhibition and anti-inflammatory activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- using a novel palladium-catalyzed cross-coupling reaction. This method offers improved yields and scalability compared to traditional synthetic routes, making it more feasible for large-scale production. The study also reported preliminary in vitro data indicating potent inhibitory activity against a panel of cancer-related kinases.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its anti-inflammatory properties. The results showed that 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- effectively suppressed the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Further investigations into the mechanism of action revealed that the compound interacts with the ATP-binding site of specific kinases, thereby modulating downstream signaling pathways. Molecular docking studies supported these findings, showing strong binding interactions with key residues in the active site. These insights are crucial for the rational design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy-. Recent pharmacokinetic studies have indicated moderate bioavailability and rapid clearance, which may limit its therapeutic utility. Ongoing research is focused on structural modifications to enhance metabolic stability and oral absorption.

In conclusion, 1H-Benzimidazole-5-carboxylic acid, 2-bromo-7-methoxy- (CAS: 1388074-40-5) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further development. Future studies should prioritize the optimization of its pharmacokinetic profile and the exploration of its efficacy in preclinical disease models.